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Compound of Interest

Compound Name: 4-Fluoro phenibut hydrochloride

Cat. No.: B164222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of stock

solutions of 4-Fluoro phenibut hydrochloride (F-Phenibut HCl). Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction
4-Fluoro phenibut HCl is a derivative of phenibut, a GABA analogue. It acts as a GABAB

receptor agonist and is structurally similar to nootropics and other gabapentinoids[1][2][3]. In

research settings, precise and consistent preparation of stock solutions is fundamental for

obtaining reliable data. This protocol outlines the necessary steps, from safety precautions to

long-term storage, for preparing a stock solution of 4-Fluoro phenibut HCl.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Fluoro phenibut HCl is presented in the table

below. This information is essential for accurate calculations and proper handling.
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Property Value Reference(s)

CAS Number 1858241-03-8 [1][2][4][5]

Molecular Formula C₁₀H₁₂FNO₂ • HCl [2][5][6]

Molecular Weight 233.67 g/mol [1][2][4][6][7]

Appearance Crystalline solid [2][4][5]

Purity ≥98% [4][5][8]

Solubility (at room temp)

• DMSO: ~20 mg/mL• DMF:

~25 mg/mL• Ethanol: ~14

mg/mL• PBS (pH 7.2): ~10

mg/mL• Water: Soluble•

Methanol: Soluble

[5][9][10]

Storage (Powder) -20°C for up to 3 years [3]

Storage (in Solvent)
-80°C for up to 6 months-20°C

for up to 1 month
[3]

Safety and Handling Precautions
4-Fluoro phenibut HCl is intended for research use only and is not for human or veterinary

use[11][12]. Standard laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and

appropriate gloves when handling the compound.

Handling: Avoid inhalation of dust and direct contact with skin and eyes[12]. Handle the solid

powder in a well-ventilated area or a chemical fume hood. In case of contact, rinse the

affected area thoroughly with water[12].

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

Safety Data Sheet (SDS): Before use, review the Safety Data Sheet provided by the supplier

for comprehensive safety information[13].

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/4-fluoro-phenibut-hydrochloride.html
https://purerawz.co/product/4f-phenibut-hci/
https://www.bioscience.co.uk/product~1036524
https://www.caymanchem.com/product/30232/4-fluoro-phenibut-hydrochloride
https://purerawz.co/product/4f-phenibut-hci/
https://www.caymanchem.com/product/30232/4-fluoro-phenibut-hydrochloride
https://www.benchchem.com/product/b1383175
https://www.medchemexpress.com/4-fluoro-phenibut-hydrochloride.html
https://purerawz.co/product/4f-phenibut-hci/
https://www.bioscience.co.uk/product~1036524
https://www.benchchem.com/product/b1383175
https://venogen.com/f-phenibut-hcl/
https://purerawz.co/product/4f-phenibut-hci/
https://www.bioscience.co.uk/product~1036524
https://www.caymanchem.com/product/30232/4-fluoro-phenibut-hydrochloride
https://www.bioscience.co.uk/product~1036524
https://www.caymanchem.com/product/30232/4-fluoro-phenibut-hydrochloride
https://www.bioscience.co.uk/product~1036525
https://www.caymanchem.com/product/30232/4-fluoro-phenibut-hydrochloride
https://grokipedia.com/page/4-Fluorophenibut
https://syntharise.com/products-page/4-fluorophenibut/4-fluorophenibut-5g/
https://www.invivochem.com/product/V102716
https://www.invivochem.com/product/V102716
https://labscoop.com/us/en/product/cay/cayman-chemical/30232-5mg-4-fluoro-phenibut-hydrochloride
https://precisionchems.com/product/f-phenibut/
https://precisionchems.com/product/f-phenibut/
https://precisionchems.com/product/f-phenibut/
https://cdn.caymanchem.com/cdn/msds/30232m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common solvent for this compound.

4.1. Materials and Equipment

4-Fluoro phenibut HCl powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Calculator

4.2. Step-by-Step Procedure

Step 1: Determine the Required Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

/ 1000

Example Calculation for a 10 mM, 1 mL stock solution:

Mass (mg) = 10 mM × 1 mL × 233.67 g/mol / 1000

Mass (mg) = 2.3367 mg

Step 2: Weighing the Compound
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Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.

Carefully weigh out the calculated mass (e.g., 2.34 mg) of 4-Fluoro phenibut HCl powder and

add it to the tube.

Step 3: Dissolving the Compound

Using a calibrated pipette, add the desired volume of DMSO (e.g., 1 mL) to the tube

containing the powder.

Securely cap the tube or vial.

Vortex the solution until the powder is completely dissolved. Gentle warming in a water bath

(37°C) may be used to aid dissolution if necessary, but check for temperature sensitivity if

not specified by the manufacturer.

Step 4: Aliquoting and Storage

For convenience and to minimize freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes (e.g., 50-100 µL).

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[3]. When ready to use, thaw an aliquot at room temperature and

vortex gently before dilution into your experimental medium.

Visualizations
The following diagrams illustrate the workflow and key relationships described in this protocol.
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Click to download full resolution via product page

Caption: Workflow for preparing 4-Fluoro phenibut HCl stock solution.
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Caption: Key properties of 4-Fluoro phenibut HCl for solution prep.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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